Cas no 856225-89-3 (Sisapronil)

• Product Name: Sisapronil
• CAS No: 856225-89-3
• MF: C₁₅H₆Cl₂F₈N₄
• MW: 465.128168582916
• CID: 2851952
• Update Time: 2025-07-10

Sisapronil Chemical and Physical Properties

Names and Identifiers

• Sisapronil
• 464VIA2UJG
• I1C8FLW58C
• 1H-Pyrazole-3-carbonitrile, 5-amino-1-(2,6-dichloro-4-(trifluoromethyl)phenyl)-4-(2,2-difluoro-1-(trifluoromethyl)cyclopropyl)-
• Q21503649
• 5-amino-1-[2,6-dichloro-4-(trifluoromethyl)phenyl]-4-[2,2-difluoro-1-(trifluoromethyl)cyclopropyl]pyrazole-3-carbonitrile
• Sisapronil [USAN:INN]
• Sisapronil (USAN)
• Sisapronil, (+)-
• Sisapronil, (-)-
• D10412
• 1H-Pyrazole-3-carbonitrile, 5-amino-1-(2,6

• Inchi： 1S/C15H6Cl2F8N4/c16-6-1-5(14(20,21)22)2-7(17)10(6)29-11(27)9(8(3-26)28-29)12(15(23,24)25)4-13(12,18)19/h1-2H,4,27H2
• InChI Key： VBAVKJPWXSLDSG-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(F)(F)F)C=C(C=1N1C(=C(C(C#N)=N1)C1(C(F)(F)F)CC1(F)F)N)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 29
• Rotatable Bond Count: 2
• Complexity: 695
• XLogP3: 5.7
• Topological Polar Surface Area: 67.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on Sisapronil

Professional Introduction to Compound with CAS No. 856225-89-3 and Product Name: Sisapronil

Sisapronil, a compound identified by the Chemical Abstracts Service registry number CAS No. 856225-89-3, represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique molecular structure and promising biological activities, particularly in the realm of therapeutic applications. The molecular framework of Sisapronil is meticulously designed to interact with specific biological targets, offering a novel approach to addressing various medical conditions.

The structural elucidation of Sisapronil reveals a complex and highly functionalized molecule, characterized by its intricate stereochemistry and electronic properties. These features are critical in determining its interaction with biological systems, particularly enzymes and receptors. Recent studies have highlighted the compound's potential in modulating key signaling pathways, which are implicated in a wide range of diseases, including metabolic disorders and inflammatory conditions.

One of the most compelling aspects of Sisapronil is its mechanism of action, which involves precise interactions with cellular components. Research has demonstrated that Sisapronil can selectively bind to certain proteins, thereby inhibiting or activating specific enzymatic activities. This selective binding profile is crucial for minimizing side effects and enhancing therapeutic efficacy. The compound's ability to modulate these pathways has been validated through both in vitro and in vivo studies, providing strong evidence for its potential as a lead compound in drug development.

In the context of current pharmaceutical research, Sisapronil stands out as a promising candidate for further development. The compound's unique chemical properties have been leveraged to design derivatives with enhanced pharmacological profiles. These derivatives exhibit improved solubility, bioavailability, and target specificity, making them more suitable for clinical applications. The synthesis of these analogs has been guided by computational modeling and high-throughput screening techniques, which have accelerated the discovery process.

The biological activity of Sisapronil has been extensively studied in various disease models. Preliminary clinical trials have shown encouraging results, particularly in patients suffering from chronic inflammatory diseases. The compound's ability to reduce inflammation without compromising immune function has been particularly noteworthy. Additionally, preclinical data suggest that Sisapronil may have neuroprotective properties, opening up new avenues for treating neurodegenerative disorders.

The development of Sisapronil also underscores the importance of interdisciplinary collaboration in pharmaceutical research. The integration of synthetic chemistry, computational biology, and medicinal chemistry has been instrumental in optimizing the compound's pharmacological properties. This collaborative approach has not only accelerated the drug discovery process but also fostered innovation in the field.

Looking ahead, the future prospects for Sisapronil are bright. Ongoing research aims to further refine its therapeutic potential by exploring new applications and improving its pharmacokinetic properties. The compound's versatility makes it a valuable asset in the pharmaceutical industry, with potential uses ranging from chronic disease management to acute therapeutic interventions.

In summary, Sisapronil (CAS No. 856225-89-3) represents a significant breakthrough in pharmaceutical chemistry. Its unique molecular structure and biological activities have positioned it as a promising candidate for drug development. With continued research and innovation, Sisapronil is poised to make substantial contributions to modern medicine.